Cas no 2411338-13-9 ((2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide)

• Product Name: (2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide
• CAS No: 2411338-13-9
• MF: C₁₇H₂₃N₃O₂
• MW: 301.383424043655
• CID: 5357451
• PubChem ID: 146098208
• Update Time: 2025-11-01

(2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3952174934
• (2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide
• (E)-N-(2-Amino-2-oxoethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide

• Inchi： 1S/C17H23N3O2/c1-19(2)9-5-8-17(22)20(12-16(18)21)15-10-13-6-3-4-7-14(13)11-15/h3-8,15H,9-12H2,1-2H3,(H2,18,21)/b8-5+
• InChI Key： MDDQOXCHAMZTKX-VMPITWQZSA-N
• SMILES： O=C(/C=C/CN(C)C)N(CC(N)=O)C1CC2C=CC=CC=2C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 420
• XLogP3: 1
• Topological Polar Surface Area: 66.6

Additional information on (2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide

Introduction to Compound CAS No. 2411338-13-9: (2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide

(2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide, a compound with the CAS number 2411338-13-9, is a complex organic molecule that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and pharmaceutical research. This compound belongs to the class of indanones and features a unique combination of functional groups, including a carbamoyl moiety, a dimethylamino group, and an enamide linkage. These structural elements contribute to its diverse biological activities and make it a promising candidate for further investigation.

The molecular structure of (2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide can be described as follows: the central core is a 2,3-dihydroindene ring, which is substituted at the 2-position by an amide group. This amide group is further functionalized with a carbamoylmethyl moiety and a dimethylamino group attached to the butenamide chain. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting subject for both synthetic and biological studies.

Recent research has focused on the synthesis and characterization of (2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide. Various synthetic routes have been explored to optimize the yield and purity of this compound. One notable method involves the condensation of 2-aminoindan with an appropriate aldehyde or ketone, followed by subsequent functionalization steps to introduce the carbamoyl and dimethylamino groups. These synthetic strategies not only enhance the efficiency of compound production but also provide insights into the reactivity and stability of the molecule under different conditions.

In terms of biological activity, (2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide has shown promising results in several areas. Studies have demonstrated its potential as an inhibitor of specific enzymes involved in various physiological processes. For instance, it has been reported to exhibit inhibitory effects on certain kinases, which are key regulators of cellular signaling pathways. This property makes it a valuable tool for investigating the mechanisms underlying diseases such as cancer and neurodegenerative disorders.

Furthermore, preliminary data suggest that (2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide may possess anti-inflammatory and antioxidant activities. These findings are particularly relevant given the increasing interest in developing multifunctional drugs that can address multiple aspects of complex diseases. The ability of this compound to modulate inflammatory responses and oxidative stress could have significant therapeutic implications.

Clinical trials are currently underway to evaluate the safety and efficacy of (2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide in various disease models. Early results from preclinical studies have been encouraging, with the compound demonstrating favorable pharmacokinetic properties and low toxicity profiles. These findings support its potential as a lead compound for further drug development.

In addition to its therapeutic applications, (2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide has also been studied for its use in diagnostic tools and imaging agents. Its unique chemical structure allows for the attachment of various labels or probes, making it suitable for applications in molecular imaging techniques such as MRI and PET scans. This versatility enhances its value as a research tool in both academic and industrial settings.

The future prospects for (2E)-N-(carbamoylmethyl)-N-(2,3-dihydro-1H-inden-2-yl)-4-(dimethylamino)but-2-enamide are promising. Ongoing research aims to further elucidate its mechanism of action and optimize its properties for specific therapeutic targets. Collaborative efforts between chemists, biologists, and clinicians will be crucial in advancing our understanding of this compound and realizing its full potential in medicine.